Cas no 15059-42-4 (2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide)

• Product Name: 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide
• CAS No: 15059-42-4
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 3083804
• PubChem ID: 5013681
• Update Time: 2025-10-05

2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide
• 2,2,2-trifluoro-N-[3-[(2,2,2-trifluoroacetyl)amino]phenyl]acetamide
• 2,2,2-TRIFLUORO-N-[3-(2,2,2-TRIFLUOROACETAMIDO)PHENYL]ACETAMIDE
• 15059-42-4
• 1,3-Phenylenediamine, N,N'-bis(trifluoroacetyl)-
• SCHEMBL20981664
• AKOS003876748

• MDL： MFCD00493521
• Inchi： 1S/C10H6F6N2O2/c11-9(12,13)7(19)17-5-2-1-3-6(4-5)18-8(20)10(14,15)16/h1-4H,(H,17,19)(H,18,20)
• InChI Key： XSSQNTJYQBQTJO-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C=1)NC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 300.03334641Da
• Monoisotopic Mass: 300.03334641Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide

Compound CAS No. 15059-42-4: 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-Acetamide

The compound with CAS No. 15059-42-4, known as 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-Acetamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates multiple trifluoromethyl groups and an acetamide functional group, making it a valuable molecule for various applications.

The synthesis of 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-Acetamide involves a series of intricate chemical reactions, including nucleophilic substitutions and acetylations. Recent advancements in fluorination techniques have enabled the efficient production of this compound with high purity and yield. Its structure is particularly notable for the presence of a trifluoromethyl group attached to an acetamide moiety, which contributes to its exceptional chemical stability and bioavailability.

In terms of applications, this compound has been extensively studied for its potential in drug development. The trifluoromethyl groups are known to enhance the lipophilicity of molecules, which is a critical property for designing drugs that can effectively cross biological membranes. Recent research has highlighted its role as a promising candidate in the treatment of neurodegenerative diseases due to its ability to modulate specific neuronal pathways.

Beyond pharmaceutical applications, 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-Acetamide has also found utility in materials science. Its unique electronic properties make it an excellent candidate for use in advanced polymers and coatings. For instance, studies have demonstrated its ability to enhance the thermal stability and mechanical strength of polymer composites when incorporated as a filler or additive.

The environmental impact of this compound has also been a subject of recent research. While it exhibits high stability under normal conditions, studies have shown that it can undergo biodegradation under specific microbial conditions. This makes it a more sustainable option compared to traditional organic compounds that persist in the environment for extended periods.

In conclusion, CAS No. 15059-42-4, or 2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-Acetamide, stands out as a versatile and innovative compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key molecule for future research and development efforts.